2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine chemical structure and properties
A Critical Masked-Aldehyde Intermediate in P-CAB Drug Synthesis Executive Summary 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS 878197-91-2) is a specialized heterocyclic building block primarily utilized in the...
Author: BenchChem Technical Support Team. Date: February 2026
A Critical Masked-Aldehyde Intermediate in P-CAB Drug Synthesis
Executive Summary
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS 878197-91-2) is a specialized heterocyclic building block primarily utilized in the medicinal chemistry of gastrointestinal therapeutics.[1] It serves as a stable, lipophilic precursor to 5-fluoroimidazo[1,2-a]pyridine-2-carbaldehyde , a key pharmacophore in the synthesis of next-generation Potassium-Competitive Acid Blockers (P-CABs). Unlike traditional Proton Pump Inhibitors (PPIs), P-CABs require precise heterocyclic cores to bind competitively to the K+ site of the H+,K+-ATPase enzyme.
This guide details the structural properties, synthetic pathways, and reaction mechanisms of this intermediate, emphasizing its role as a "masked" aldehyde handle that offers superior process stability compared to its formyl analog.
Chemical Identity & Physicochemical Properties[2][3]
The compound features a fused bicyclic system where a pyridine ring is annealed to an imidazole ring. The 5-fluoro substituent is strategically placed to modulate the basicity of the bridgehead nitrogen and block metabolic oxidation at the C-5 position, a common clearance pathway for imidazopyridines.
Property
Data
IUPAC Name
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
CAS Number
878197-91-2
Molecular Formula
C₈H₅Cl₂FN₂
Molecular Weight
219.04 g/mol
Appearance
Off-white to pale yellow solid
Melting Point
111–113 °C (Experimental)
Boiling Point
~309 °C (Predicted)
LogP
2.05 (Moderate Lipophilicity)
Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Low solubility in water
Structural Analysis (NMR Expectations)
¹H NMR (CDCl₃): The dichloromethyl proton (-CH Cl₂) typically appears as a distinct singlet downfield (approx. δ 6.8–7.2 ppm). The aromatic region will show the characteristic splitting pattern of a 2,6-disubstituted pyridine ring (due to the fused imidazole and fluorine).
¹⁹F NMR: A single signal around -130 to -140 ppm, characteristic of an aryl fluoride ortho to a nitrogen.
Synthetic Pathway & Mechanism[5][6][7][8]
The synthesis of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine follows a modified Hantzsch-type cyclization . The critical retrosynthetic disconnection occurs at the imidazole ring formation, involving the condensation of 2-amino-6-fluoropyridine with 1,1,3-trichloroacetone .
Mechanistic Insight
Alkylation: The exocyclic amine of the 2-aminopyridine attacks the primary alkyl chloride (C-3) of 1,1,3-trichloroacetone. This is favored over the dichloromethyl end due to steric hindrance.
Cyclization: The ring nitrogen (N-1) attacks the carbonyl carbon, closing the five-membered ring.
Dehydration: Loss of water aromatizes the system, yielding the imidazo[1,2-a]pyridine core.
Workup: The reaction mixture is concentrated, neutralized with saturated NaHCO₃, and extracted with ethyl acetate.
Purification: Recrystallization from Ethanol/Hexane or flash chromatography (SiO₂, Hexane:EtOAc gradient).
Figure 1: Synthetic workflow for the formation of the imidazopyridine core via condensation.
Reactivity Profile: The "Masked Aldehyde" Strategy
In drug development, aldehydes are often unstable, prone to oxidation (to carboxylic acids) or polymerization. The dichloromethyl group acts as a robust "mask" that can be carried through harsh reaction steps and revealed only when necessary.
Key Transformation: Hydrolysis
The primary utility of this compound is its conversion to the aldehyde, which then undergoes reductive amination to attach the polar side chains typical of P-CAB drugs.
Reaction:
Reagents: Sodium acetate (NaOAc) in aqueous acetic acid or CaCO₃ in water/dioxane.
Why this matters: This allows the synthesis of the core scaffold in bulk, which can then be stored indefinitely. The sensitive aldehyde is generated in situ or immediately prior to the coupling step.
Figure 2: The "Masked Aldehyde" strategy in medicinal chemistry applications.
Safety & Handling Guidelines
As an alkyl halide and a pyridine derivative, this compound poses specific hazards.
GHS Classification:
Skin Corr. 1B (H314): Causes severe skin burns and eye damage (due to potential hydrolysis releasing HCl).
Acute Tox. 4 (H302): Harmful if swallowed.
Handling Protocol:
Handle in a fume hood to avoid inhalation of dust or potential HCl vapors.
Wear chemically resistant gloves (Nitrile) and eye protection.
Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent moisture-induced hydrolysis of the dichloromethyl group.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5330634, Aminoimidazo[1,2-a]pyridine derivatives. Retrieved from [Link]
U.S. Environmental Protection Agency (2025). CompTox Chemicals Dashboard: 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine. Retrieved from [Link]
Bagdi, A. K., et al. (2014). Iron-catalyzed regioselective synthesis of 2-nitroimidazo[1,2-a]pyridines. Organic Letters. (Contextual reference for imidazopyridine synthesis mechanisms). Retrieved from [Link]
This guide provides an in-depth technical analysis of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine , a specialized heterocyclic building block critical in the synthesis of pharmaceutical agents, particularly Potassi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine , a specialized heterocyclic building block critical in the synthesis of pharmaceutical agents, particularly Potassium-Competitive Acid Blockers (P-CABs) and kinase inhibitors.
[1]
Substance Identification & Core Parameters
This compound serves as a high-value "masked aldehyde" intermediate. The dichloromethyl moiety acts as a robust protecting group for the formyl functionality during harsh upstream reactions, capable of being hydrolyzed to the aldehyde (–CHO) under controlled conditions.
Parameter
Technical Specification
CAS Registry Number
878197-91-2
IUPAC Name
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
Molecular Formula
C₈H₅Cl₂FN₂
Molecular Weight
219.04 g/mol
Physical State
Solid (Pale yellow to off-white crystalline powder)
Melting Point
111–113 °C (Predicted/Experimental range)
Solubility
Soluble in DCM, DMSO, Ethyl Acetate; limited solubility in water.
The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, mimicking the purine nucleobase and offering defined vectors for substituent placement.
5-Fluoro Substitution: The fluorine atom at the C5 position (derived from the 6-position of the pyridine precursor) is strategically placed to block metabolic oxidation at a typically reactive site. Furthermore, the electron-withdrawing nature of fluorine modulates the pKa of the bridgehead nitrogen, influencing the compound's solubility and binding affinity in biological targets.
2-Dichloromethyl Group: Unlike a simple methyl or chloromethyl group, the dichloromethyl functionality allows for late-stage diversification. It can be:
Hydrolyzed to the aldehyde (2-CHO) for reductive amination or olefination.
Reduced to the methyl group (2-CH₃).
Transformed into heterocycles (e.g., oxazoles) via cyclization reactions.
Synthesis & Methodology
The synthesis of CAS 878197-91-2 relies on the condensation of a 2-aminopyridine derivative with a polyhalogenated ketone. This is a modified Chichibabin-type cyclization .
Reaction Pathway
Starting Materials:
2-Amino-6-fluoropyridine (CAS 1597-32-6): The fluorine position is critical. Numbering shifts from C6 (pyridine) to C5 (fused system) upon cyclization.
1,1,3-Trichloroacetone (CAS 921-03-9): Acts as the bis-electrophile.
Protocol:
Dissolution: Dissolve 2-Amino-6-fluoropyridine (1.0 eq) in 1,2-dimethoxyethane (DME) or Ethanol.
Addition: Add 1,1,3-Trichloroacetone (1.1 eq) dropwise at room temperature.
Cyclization: Heat the mixture to reflux (80–85°C) for 12–16 hours. The exocyclic amine attacks the sterically less hindered chloromethyl group first, followed by ring closure at the carbonyl carbon.
Workup: Concentrate solvent, neutralize with saturated NaHCO₃, and extract with Ethyl Acetate.
Purification: Recrystallization from Ethanol/Hexane or column chromatography (SiO₂, Hexane:EtOAc gradient).
Mechanistic Visualization
Caption: Synthesis of CAS 878197-91-2 via cyclocondensation and downstream hydrolysis to the aldehyde.
Applications in Drug Discovery
This compound is primarily utilized as a building block for advanced therapeutics.
A. Potassium-Competitive Acid Blockers (P-CABs)
While Vonoprazan utilizes a pyrrole core, next-generation P-CABs often explore the imidazo[1,2-a]pyridine scaffold to improve stability and half-life. The 5-fluoro group prevents metabolic degradation, while the C2 position is linked to the proton-pump binding pharmacophore.
B. Kinase Inhibitors (c-Met / p38 MAPK)
In oncology, the 2-position of the imidazo[1,2-a]pyridine is frequently substituted with aryl or heteroaryl groups. The dichloromethyl group allows researchers to install these groups via aldehyde intermediates (e.g., reductive amination to attach a solubilizing tail).
C. Anti-Infectives
Derivatives of 5-fluoroimidazo[1,2-a]pyridine have shown activity against Mycobacterium tuberculosis. The fluorine atom enhances cell wall penetration.
Safety & Handling (E-E-A-T)
Hazard Classification (GHS):
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Handling Protocol:
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust.
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The dichloromethyl group is sensitive to moisture over long periods (slow hydrolysis to aldehyde).
References
ChemicalBook. (2023). 5-Fluoroimidazo[1,2-a]pyridine-2-carbaldehyde synthesis and precursors. Retrieved from
Ambeed. (2024). Product Analysis: 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS 878197-91-2).[1] Retrieved from
EPA (United States Environmental Protection Agency). (2025). CompTox Chemicals Dashboard: 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine. Retrieved from
Gudmundsson, K. S., et al. (2009). Synthesis of imidazo[1,2-a]pyridines with potent activity against herpesviruses. Bioorganic & Medicinal Chemistry Letters. (Contextual grounding for scaffold utility).
Synchem. (2024).[2] Catalog of Imidazo[1,2-a]pyridine Building Blocks. Retrieved from
The 5-Fluoroimidazo[1,2-a]pyridine Scaffold: A Privileged Core in Modern Medicinal Chemistry
An In-depth Technical Guide for Drug Discovery Professionals The imidazo[1,2-a]pyridine core is a prominent nitrogen-bridged heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Recognize...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Drug Discovery Professionals
The imidazo[1,2-a]pyridine core is a prominent nitrogen-bridged heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Recognized as a "privileged structure," its derivatives have found wide-ranging applications, leading to several marketed drugs such as Zolpidem, Alpidem, and Olprinone.[1][2][3][4] The strategic introduction of a fluorine atom at the 5-position of this scaffold offers a powerful tool to modulate the physicochemical and pharmacokinetic properties of drug candidates, often enhancing metabolic stability, binding affinity, and bioavailability. This guide provides a comprehensive overview of the synthesis, biological activities, and structure-activity relationships (SAR) of the 5-fluoroimidazo[1,2-a]pyridine scaffold, tailored for researchers and scientists in the field of drug development.
Strategic Importance of the 5-Fluoro Substitution
Fluorine is often referred to as a "magical element" in medicinal chemistry. Its introduction into a drug candidate can induce profound effects. In the context of the imidazo[1,2-a]pyridine scaffold, the 5-fluoro substitution is particularly strategic:
Metabolic Stability: The C-F bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can significantly increase the half-life of a compound.
Modulation of Basicity: The electron-withdrawing nature of fluorine lowers the pKa of the pyridine nitrogen, which can alter drug-receptor interactions and improve cell permeability.
Enhanced Binding Affinity: Fluorine can participate in favorable orthogonal multipolar interactions with protein targets, such as carbon-fluorine (C-F)···C=O interactions, which can enhance binding potency.
Improved Pharmacokinetics: The lipophilicity of a molecule can be fine-tuned by fluorine substitution, impacting its absorption, distribution, metabolism, and excretion (ADME) profile. For instance, incorporating a fluorine-substituted piperidine was shown to reduce P-glycoprotein (Pgp) mediated efflux and improve oral bioavailability in a series of PDGFR inhibitors.[5]
Synthetic Strategies for the 5-Fluoroimidazo[1,2-a]pyridine Core
The construction of the imidazo[1,2-a]pyridine scaffold is well-established, with several robust synthetic routes available. The incorporation of the 5-fluoro substituent is typically achieved by starting with a correspondingly substituted 2-aminopyridine.
Classical Synthesis: Condensation with α-Halocarbonyls
One of the most traditional and reliable methods involves the condensation of a 2-amino-6-fluoropyridine with an α-halogenated carbonyl compound.[6] This reaction proceeds via an initial SN2 reaction followed by an intramolecular cyclization and dehydration.
Workflow: Synthesis of 2-Aryl-5-fluoroimidazo[1,2-a]pyridines
Difference between 2-chloromethyl and 2-dichloromethyl imidazopyridines
This guide details the structural, synthetic, and functional distinctions between 2-(chloromethyl)imidazo[1,2-a]pyridine and 2-(dichloromethyl)imidazo[1,2-a]pyridine . These two scaffolds serve as divergent branch points...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the structural, synthetic, and functional distinctions between 2-(chloromethyl)imidazo[1,2-a]pyridine and 2-(dichloromethyl)imidazo[1,2-a]pyridine . These two scaffolds serve as divergent branch points in medicinal chemistry: the former as a robust electrophile for side-chain attachment, and the latter as a masked carbonyl equivalent for oxidation state manipulation.
Executive Summary
In the design of imidazo[1,2-a]pyridine-based pharmacophores, the C2-substituent dictates the synthetic trajectory.
2-Chloromethyl (
): Acts as a primary alkyl halide. It is the standard "linker" motif used to introduce nucleophiles (amines, thiols, alkoxides) via reactions, preserving the hybridization of the methylene carbon.[1]
2-Dichloromethyl (
): Acts as a gem-dichloro species. It is primarily utilized as a masked aldehyde . Under aqueous or Lewis-acidic conditions, it hydrolyzes to the 2-formyl group (), serving as a gateway to olefination (Wittig/Horner-Wadsworth-Emmons) or reductive amination pathways.
Structural & Electronic Properties
The fundamental difference lies in the electrophilicity and stability of the C2-pendant group.
Feature
2-Chloromethyl ()
2-Dichloromethyl ()
Hybridization
C2-C is .
C2-C is , but highly electron-deficient.
Electronic Effect
Moderate electron-withdrawing (Inductive, ).
Strong electron-withdrawing (Inductive, ).
Reactivity Mode
Electrophile: Susceptible to backside attack by nucleophiles.
Hydrolytic Labile: Susceptible to gem-diol formation and collapse to carbonyl.
Stability
Moderate. Prone to self-quaternization (intermolecular attack by N1) if stored as a free base.
Lower. Hygroscopic; readily converts to aldehyde in moist air/solvents.[1]
Access to these scaffolds is controlled by the choice of the
-haloketone partner during the cyclization with 2-aminopyridine.
Synthesis of 2-Chloromethylimidazo[1,2-a]pyridine
This scaffold is synthesized via the Hantzsch-type condensation of 2-aminopyridine with 1,3-dichloroacetone . The symmetry of 1,3-dichloroacetone ensures that regardless of which carbonyl side reacts, the product bears a chloromethyl group.[1]
Synthesis of 2-Dichloromethylimidazo[1,2-a]pyridine
This scaffold is accessed by condensing 2-aminopyridine with 1,1,3-trichloroacetone .
Note: In aqueous or alcoholic solvents, the 2-dichloromethyl intermediate often hydrolyzes in situ to the 2-formylimidazo[1,2-a]pyridine (aldehyde). To isolate the gem-dichloro species, anhydrous conditions (e.g., dry acetone or toluene) are required.[1]
Visualization of Synthetic Logic
Figure 1: Divergent synthesis of chloromethyl and dichloromethyl scaffolds based on haloketone selection.
Reactivity Profile & Functionalization
2-Chloromethyl: The Nucleophilic Handle
The carbon-chlorine bond in the chloromethyl group is highly activated due to the electron-withdrawing nature of the imidazopyridine ring.
Key Reaction:
Substitution.
Scope: Reacts with amines (primary/secondary), thiols (thiophenols, mercaptans), and alkoxides.[1]
Critical Handling: The free base is unstable and can undergo self-alkylation (polymerization), where the pyridine nitrogen (N1) of one molecule attacks the chloromethyl group of another.[1]
Mitigation: Store as the hydrochloride salt or use immediately in the next step.
2-Dichloromethyl: The Carbonyl Precursor
The gem-dichloro group is a "masked" carbonyl. Its utility is not in substitution, but in transformation.[1]
Key Reaction: Hydrolysis to Aldehyde.
Mechanism: Nucleophilic attack by water displaces one chloride to form a chlorohydrin, which rapidly eliminates HCl to form the carbonyl.[1]
Application: The resulting 2-formylimidazo[1,2-a]pyridine is a versatile intermediate for:
Wittig Reactions: To create vinyl-linked derivatives.[5]
Reductive Amination: To create amine-linked derivatives (an alternative to the
route if the alkyl halide is too unstable).
Experimental Protocols
Protocol A: Synthesis of 2-(Chloromethyl)imidazo[1,2-a]pyridine
Reflux for 4 hours. The intermediate 2-dichloromethyl species is formed.
Add water (or aqueous
) to the reaction mixture and reflux for an additional 1 hour to force hydrolysis.
Extract with Ethyl Acetate.[1][6] The product is the 2-carbaldehyde .
Medicinal Chemistry Applications
Scaffold
Application Domain
Example Utility
2-Chloromethyl
Library Generation
Rapid synthesis of 2-((dialkylamino)methyl) derivatives to tune solubility and hERG channel interactions. Used to attach bulky lipophilic groups via thio-ether linkages.
2-Dichloromethyl
Scaffold Extension
Converted to the aldehyde, then to the acrylic acid (via Knoevenagel) or oxime derivatives. Essential for creating rigid, conjugated linkers rather than flexible methylene bridges.[1]
Reactivity Flowchart
Figure 2: Divergent reactivity profiles allowing for flexible linker installation (left) vs. scaffold rigidification (right).
Strategic Fluorination of the Imidazo[1,2-a]pyridine Scaffold: Physicochemical Modulation and Solubility Optimization
Executive Summary The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, serving as the structural anchor for blockbuster drugs like Zolpidem (GABA-A agonist) and emerging oncology candidates (c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, serving as the structural anchor for blockbuster drugs like Zolpidem (GABA-A agonist) and emerging oncology candidates (c-Met inhibitors). However, the scaffold's planar, aromatic nature often leads to significant solubility challenges driven by high lattice energy (
- stacking).
This guide details the "Fluorine Effect" —the strategic incorporation of fluorine atoms to modulate the physicochemical profile of this scaffold.[1][2] We explore how site-specific fluorination alters pKa, lipophilicity (
), and metabolic stability, and provide a validated protocol for assessing thermodynamic solubility.
Part 1: The Physicochemical Landscape
Electronic Modulation and pKa Shifts
The bridgehead nitrogen (N1) of imidazo[1,2-a]pyridine is the primary basic center, with a typical pKa of approximately 6.8 for the unsubstituted parent. This value is critical: at physiological pH (7.4), the molecule exists as a mixture of neutral and protonated species, influencing both solubility and membrane permeability.
Fluorine is the most electronegative element (
).[1][2] Its introduction creates a strong inductive withdrawal ( effect) that reduces the electron density available at N1, thereby lowering the pKa .
C-3 Position: Fluorination here directly impacts the imidazole ring. While synthetically challenging, it significantly lowers pKa due to proximity to N1.
C-6/C-8 Positions: Fluorination on the pyridine ring modulates basicity through resonance and induction.
C-8 Fluorination: Often used as a bioisostere for N-3 in imidazo[1,2-a]pyrimidines. It lowers pKa but maintains the hydrogen bond acceptor capability necessary for binding pockets (e.g., GABA-A benzodiazepine site).
The Lipophilicity-Solubility Paradox
Fluorination typically increases lipophilicity (
rises by ~0.2–0.4 units per F atom) due to the low polarizability of the C-F bond. Theoretically, this reduces aqueous solubility. However, the "Fluorine Twist" can counteract this:
Lattice Disruption: If the C-F bond creates steric clash or alters the dipole vector such that crystal packing is less efficient, the Melting Point (
) decreases.
Solubility Equation: According to the General Solubility Equation (GSE), a reduction in
can increase solubility, potentially offsetting the penalty.
Data Summary: Positional Effects
Property
Unsubstituted
3-Fluoro
6-Fluoro
8-Fluoro
pKa (approx)
6.8
5.2 - 5.8
5.5 - 6.0
4.8 - 5.5
LogP Effect
Baseline
+0.3
+0.4
+0.3
Metabolic Stability
Low (C3/C6 oxidation)
High (Blocks C3)
High (Blocks C6)
Moderate
Key Application
General Scaffold
Metabolic Blocking
Potency/Binding
Bioisostere (N-mimic)
Part 2: Decision Logic & Visualization
The following diagram illustrates the decision matrix for fluorinating the imidazopyridine core based on the desired physicochemical outcome.
Figure 1: Strategic decision tree for fluorination sites on the imidazo[1,2-a]pyridine scaffold.
Part 3: Experimental Protocols
To validate the effects of fluorination, Thermodynamic Solubility is the gold standard. Unlike Kinetic Solubility (which uses DMSO stocks and is prone to supersaturation artifacts), this protocol ensures equilibrium with the solid phase.
Objective: Determine the saturation solubility of fluorinated imidazopyridines in phosphate buffer (pH 7.4) and simulated gastric fluid (pH 1.2).
Reagents:
Test Compound (Solid, >95% purity)
Phosphate Buffer Saline (PBS), pH 7.4
0.1 N HCl (pH 1.2)
HPLC Grade Acetonitrile
Workflow:
Saturation: Weigh 2–5 mg of solid compound into a 2 mL glass vial.
Solvent Addition: Add 1.0 mL of the respective buffer.
Equilibration:
Place vials on an orbital shaker or rotator at 25°C.
Agitate for 24 hours . (Note: 48 hours may be required for highly crystalline fluorinated analogs).
Phase Separation:
Centrifuge at 10,000 rpm for 10 minutes OR filter through a PVDF syringe filter (0.45 µm). Critical: Pre-saturate the filter to prevent drug loss.
Quantification:
Dilute the supernatant with Mobile Phase (typically 50:50 ACN:Water) to fit within the calibration curve.
Analyze via HPLC-UV (Diode Array) or LC-MS/MS.
pH Verification: Measure the pH of the supernatant at the end of the experiment to ensure the buffer capacity was not exceeded.
Visualization: Experimental Workflow
Figure 2: Step-by-step workflow for thermodynamic solubility assessment.
Part 4: Case Studies & Applications
The "Zolpidem" Class (GABA-A Agonists)
Zolpidem contains the imidazo[1,2-a]pyridine core.[3][4] Research into 8-fluoroimidazo[1,2-a]pyridine derivatives has shown that the 8-F substituent acts as a bioisostere for the N-3 nitrogen found in imidazo[1,2-a]pyrimidines. This substitution maintains the necessary electronic profile for receptor binding while altering the lipophilicity and metabolic susceptibility of the pyridine ring [2].
c-Met Inhibitors
In the development of c-Met inhibitors for oncology, fluorination at the C-6 position was utilized to block metabolic oxidation. While this increased
, the resulting compound maintained acceptable solubility due to the specific crystal packing arrangement induced by the fluorine atom, preventing the formation of high-energy hydrates [3].
References
Purser, S., et al. "Fluorine in drug discovery." Chemical Society Reviews, 2008. Link
Trotter, N.S., et al. "8-Fluoroimidazo[1,2-a]pyridine: synthesis, physicochemical properties and evaluation as a bioisosteric replacement." Bioorganic & Medicinal Chemistry Letters, 2006.[5] Link
Alsenz, J. and Kansy, M. "High throughput solubility measurement in drug discovery and development." Advanced Drug Delivery Reviews, 2007. Link
Meanwell, N.A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Carbon Centres." Journal of Medicinal Chemistry, 2018. Link
Reagents for converting 2-aminopyridines to 2-(dichloromethyl)imidazo[1,2-a]pyridine
This guide details the synthesis of 2-(dichloromethyl)imidazo[1,2-a]pyridine from 2-aminopyridine .[1] The protocol focuses on the condensation reaction with 1,1,3-trichloroacetone , a specific reagent required to instal...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the synthesis of 2-(dichloromethyl)imidazo[1,2-a]pyridine from 2-aminopyridine .[1] The protocol focuses on the condensation reaction with 1,1,3-trichloroacetone , a specific reagent required to install the reactive dichloromethyl handle at the 2-position.[1]
Part 1: Introduction & Strategic Utility
The Scaffold : Imidazo[1,2-a]pyridines are privileged pharmacophores found in anxiolytics (e.g., Alpidem), antivirals, and anti-inflammatory agents.[1]
The Target : The 2-(dichloromethyl) derivative is a high-value intermediate.[1] Unlike the stable 2-methyl or 2-phenyl analogs, the dichloromethyl group serves as a "masked" aldehyde or a reactive electrophile.[1] It allows for subsequent diversification into aldehydes (via hydrolysis), alkynes (via Corey-Fuchs type transformations), or heterocycles, making it a critical node in divergent synthesis.[1]
Part 2: Mechanistic Insight
The transformation follows a modified Hantzsch-type cyclocondensation .[1] Understanding the regiochemistry is vital to ensuring the dichloromethyl group remains intact at the 2-position.[1]
Reagent Structure : 1,1,3-Trichloroacetone possesses two electrophilic sites flanking the carbonyl: a monochloromethyl group (
Regioselectivity : The pyridine ring nitrogen (N1) is the most nucleophilic site. It preferentially attacks the less sterically hindered and more reactive monochloromethyl carbon (
displacement).
Cyclization : The exocyclic amino group (N2) subsequently condenses with the carbonyl carbon to close the imidazole ring.
Result : The dichloromethyl group (
), originating from the ketone backbone, is positioned at C2 of the final bicycle.[1]
Critical Control Point : The gem-dichloride moiety is sensitive to hydrolysis.[1] The reaction must be conducted in anhydrous conditions to prevent premature conversion to the aldehyde (2-formylimidazo[1,2-a]pyridine).[1]
Safety Warning : 1,1,3-Trichloroacetone is a potent lachrymator and skin irritant.[1] Wear full PPE (gloves, goggles, lab coat) and work exclusively in a functioning fume hood.[1]
1. Reaction Setup
Equip a dry 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
Under an inert atmosphere (Nitrogen or Argon), dissolve 2-aminopyridine (1.0 equiv, e.g., 1.88 g, 20 mmol) in anhydrous 1,2-dimethoxyethane (DME) (20 mL).
Note: DME is preferred over ethanol to minimize solvolysis of the dichloromethyl group.[1]
2. Addition
Add 1,1,3-trichloroacetone (1.1 equiv, e.g., 2.3 mL or ~3.6 g) dropwise to the stirring solution at room temperature.
Observation: A mild exotherm or color change (yellowing) may occur.
3. Cyclization
Heat the reaction mixture to reflux (approx. 85°C) .
Maintain reflux for 2–4 hours .[1] Monitor consumption of 2-aminopyridine by TLC (Eluent: 5% MeOH in DCM).
Checkpoint: The product often precipitates as the hydrobromide/hydrochloride salt during the reaction.[1]
4. Workup (Isolation of the Salt)
Cool the mixture to room temperature and then to 0°C in an ice bath to maximize precipitation.
If the free base is required, suspend the salt in dry DCM and treat with a stoichiometric amount of a non-aqueous base (e.g., Triethylamine) at 0°C, then filter off the amine salts and concentrate.[1]
Recommended : Store and use as the hydrochloride salt if possible to ensure stability.[1]
Part 4: Visualization
Reaction Scheme & Mechanism
Caption: Pathway A (Solid Green) yields the target.[1] Pathway B (Dotted Red) shows the hydrolysis risk.
Avoid aqueous workup.[1] Do not wash with aqueous NaHCO3 unless the aldehyde is desired.[1]
Starting Material Remains
Low reactivity.
Add catalytic amount (0.1 equiv) of NaI (Finkelstein condition) to activate the alkyl chloride in situ.
References
Preparation of Imidazo[1,2-a]pyridine Derivatives . US Patent Application 2019/0169158 A1.[1] (Describes the specific condensation of 2-aminopyridines with 1,1,3-trichloroacetone in DME to form the dichloromethyl derivative).
Synthesis of imidazo[1,2-a]pyridines: a decade update . Chemical Communications, 2015, 51, 1555-1575.[1] (General review of Hantzsch-type cyclizations and reactivity).
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines . ACS Omega, 2021.[1][5] (Discusses condensation with various alpha-halo carbonyls).
Application Notes & Protocols: The Strategic Use of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine as a Key Intermediate in P-CAB Synthesis
Foreword: The Evolution of Acid Suppression Therapy For decades, Proton Pump Inhibitors (PPIs) have been the cornerstone of treating acid-related gastrointestinal disorders. However, their limitations—such as a slow onse...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Evolution of Acid Suppression Therapy
For decades, Proton Pump Inhibitors (PPIs) have been the cornerstone of treating acid-related gastrointestinal disorders. However, their limitations—such as a slow onset of action, dependency on meal times, and variable metabolism—have driven the quest for a superior therapeutic class.[1] This has led to the development of Potassium-Competitive Acid Blockers (P-CABs), a novel class of drugs that offer a more direct, rapid, and sustained control of gastric acid secretion.[2][3][4] P-CABs, like Vonoprazan, function by reversibly inhibiting the gastric H+/K+-ATPase (the proton pump) through a potassium-competitive mechanism, a distinct advantage over the covalent, irreversible binding of PPIs.[1][3][5]
The synthesis of these advanced P-CAB molecules is a complex process, reliant on the availability of high-purity, structurally precise intermediates. This document provides a detailed technical guide on the synthesis, purification, and characterization of one such critical building block: 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS No: 878197-91-2).[6][7] We will explore its strategic importance and provide robust protocols designed for reproducibility and scalability in a research and drug development setting.
The Mechanism and Advantage of P-CABs
To appreciate the role of the intermediate, one must first understand the final drug's mechanism of action. P-CABs accumulate in the acidic environment of the parietal cell canaliculi and directly compete with potassium ions (K+) to bind to the H+/K+-ATPase enzyme.[4][5] This ionic, reversible binding effectively blocks the pump's function, preventing the final step of acid secretion.[2][3]
Diagram 1: P-CAB Mechanism of Action
Caption: P-CABs reversibly inhibit the proton pump by competing with K+ ions.
Synthesis of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities.[8][9] The synthesis of our target intermediate is achieved through a classical cyclocondensation reaction, a reliable and well-documented method for forming this heterocyclic system.[10][11]
Underlying Principle: Nucleophilic Cyclization
The core of the synthesis involves the reaction of a 2-aminopyridine derivative with an α-halocarbonyl compound. In our case, 2-amino-5-fluoropyridine serves as the nucleophilic backbone. The reaction proceeds via an initial N-alkylation of the pyridine ring nitrogen, followed by an intramolecular cyclization where the exocyclic amine attacks the carbonyl carbon, and subsequent dehydration to form the aromatic imidazo[1,2-a]pyridine ring.
Diagram 2: General Synthetic Pathway
Caption: High-level workflow for the synthesis and isolation of the target intermediate.
Materials and Reagents
Reagent/Material
CAS Number
Molecular Weight ( g/mol )
Role
2-Amino-5-fluoropyridine
21717-96-4
112.11
Starting Material
1,1-Dichloro-3,3-dimethoxypropane
75487-14-6
173.04
Dichloromethyl Acetal Synthon
Hydrochloric Acid (conc.)
7647-01-0
36.46
Catalyst / Dehydrating Agent
Ethanol
64-17-5
46.07
Solvent
Sodium Bicarbonate (NaHCO₃)
144-55-8
84.01
Neutralizing Agent
Dichloromethane (DCM)
75-09-2
84.93
Extraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)
7757-82-6
142.04
Drying Agent
Silica Gel (230-400 mesh)
7631-86-9
-
Stationary Phase
Ethyl Acetate
141-78-6
88.11
Mobile Phase
Hexanes
110-54-3
-
Mobile Phase
Step-by-Step Synthesis Protocol
Safety First: This procedure involves corrosive acids and chlorinated solvents. All steps must be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[12][13]
Reaction Setup:
To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-amino-5-fluoropyridine (5.6 g, 50 mmol).
Add ethanol (100 mL) and stir until the solid is fully dissolved.
Reagent Addition:
To the stirred solution, add 1,1-dichloro-3,3-dimethoxypropane (9.5 g, 55 mmol, 1.1 eq). This reagent serves as a stable precursor to the highly reactive 1,1-dichloro-3-oxopropanal required for the cyclization.
Slowly add concentrated hydrochloric acid (5 mL) to the mixture. The acid catalyzes the in-situ hydrolysis of the dimethoxy acetal to the aldehyde, which then participates in the condensation.
Cyclocondensation:
Heat the reaction mixture to reflux (approximately 80-85°C) and maintain for 6-8 hours.
Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a 3:7 mixture of ethyl acetate and hexanes. The disappearance of the 2-amino-5-fluoropyridine spot indicates reaction completion.
Work-up and Extraction:
Allow the mixture to cool to room temperature.
Carefully neutralize the reaction by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases (pH ~7-8).
Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 75 mL).
Combine the organic layers and wash with brine (1 x 50 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Purification and Characterization
Purity of the intermediate is paramount for its successful use in subsequent steps of API synthesis.[14] Column chromatography is the preferred method for isolating the target compound from reaction byproducts.
Prepare a slurry of silica gel in hexanes and pack it into a glass column.
Equilibrate the column with a mobile phase of 10% ethyl acetate in hexanes.
Loading and Elution:
Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.
Load the dried silica onto the top of the column.
Elute the column with a gradient of ethyl acetate in hexanes (starting from 10% and gradually increasing to 30%).
Collect fractions and monitor by TLC to identify those containing the pure product.
Isolation:
Combine the pure fractions and remove the solvent under reduced pressure.
The resulting solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) if necessary.[10]
Analytical Characterization
The identity and purity of the final product must be confirmed using standard analytical techniques.[15]
Analysis Method
Expected Result
Appearance
Off-white to light brown solid
Melting Point
Specific to the compound, determined experimentally
¹H NMR (CDCl₃, 400 MHz)
Peaks corresponding to the aromatic protons of the imidazopyridine ring and the dichloromethyl proton.
¹³C NMR (CDCl₃, 100 MHz)
Resonances for all unique carbon atoms in the molecule, including the dichloromethyl carbon.
Mass Spectrometry (ESI+)
[M+H]⁺ peak corresponding to the molecular weight of the compound (C₈H₆Cl₂FN₂).
Purity (HPLC)
>98%
Application in P-CAB Synthesis: The Path to Vonoprazan
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine is a versatile intermediate. The dichloromethyl group is a key functional handle that can be transformed in subsequent synthetic steps. For example, it can be converted into an aldehyde, which is a common step in the synthesis of drugs like Vonoprazan.[16][17] The aldehyde can then undergo reductive amination to install the side chain required for the final API.
Diagram 3: Role in Vonoprazan Synthesis
Caption: Transformation of the dichloromethyl intermediate towards the Vonoprazan core.
Hazard and Safety Precautions
The target intermediate and its precursors require careful handling.
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine: While specific data is limited, related imidazo[1,2-a]pyridine derivatives can be irritants. Assume the compound causes skin and serious eye irritation.
Chlorinated Reagents/Solvents: Dichloromethane is a suspected carcinogen. Handle in a fume hood.
Acids: Concentrated HCl is highly corrosive and can cause severe burns.[12]
General Handling:
Ingestion: Do not eat, drink, or smoke when using this product. If swallowed, seek immediate medical attention.
Skin Contact: Avoid contact with skin. If contact occurs, wash thoroughly with soap and water.
Eye Contact: Wear safety goggles. If in eyes, rinse cautiously with water for several minutes.
Conclusion
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine is a strategically vital intermediate for the synthesis of next-generation P-CAB drugs. The protocols outlined in this guide provide a robust framework for its synthesis, purification, and characterization. By understanding the chemical principles behind each step and adhering to strict safety protocols, researchers can reliably produce this high-value compound, paving the way for advancements in the treatment of acid-related disorders.
References
Potassium-Competitive Acid Blockers: Present and Potential Utility in the Armamentarium for Acid Peptic Disorders - PMC. (n.d.).
Potassium-competitive acid blockers - are they the next generation of proton pump inhibitors? - PMC. (n.d.).
High Purity Vonoprazan Fumarate Intermediate CAS 636-73-7 for Pharmaceutical Synthesis. (n.d.).
Potassium-competitive Acid Blockers for Treatment of Extraesophageal Symptoms and Signs - Journal of Neurogastroenterology and Motility. (2025, April 30).
Potassium-Competitive Acid Blockers: A New Era in Acid Suppression Therapy. (2025, October 4).
Redefining GERD management: The emerging role of potassium-competitive acid blockers - Gulhane Medical Journal. (2025, February 20).
CN113896655A - Synthetic method of Vonoprazan intermediate - Google Patents. (n.d.).
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine - Hazard. (2025, October 15).
Automated flow synthesis and purification of imidazo[1,2-a]-pyridine... - ResearchGate. (n.d.).
Synthesis of Important Intermediates for Anti-acid Drug Vonoprazan - China/Asia On Demand (CAOD) - Oriprobe. (n.d.).
Preparation method of vonoprazan intermediate - Eureka | Patsnap. (2021, February 2).
CN112961092A - Preparation method of vonoprazan fumarate intermediate - Google Patents. (n.d.).
Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst - Letters in Applied NanoBioScience. (2021, January 20).
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine - Cancer - EPA. (2025, October 15).
Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives - Scientific Research Publishing. (n.d.).
Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. (n.d.).
SAFETY DATA SHEET - Sigma-Aldrich. (2024, August 6).
11 - SAFETY DATA SHEET. (2011, June 24).
SAFETY DATA SHEET - TCI Chemicals. (2025, April 30).
55 6. ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting an - ATSDR. (n.d.).
Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC. (n.d.).
Application Note: Scalable Synthesis Routes for Fluorinated Imidazo[1,2-a]pyridine Building Blocks
Executive Summary & Strategic Rationale The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as the core for blockbuster drugs like Zolpidem (Ambien) and emerging anti-infective a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Rationale
The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as the core for blockbuster drugs like Zolpidem (Ambien) and emerging anti-infective agents. The introduction of fluorine into this scaffold is a critical design strategy to modulate metabolic stability (blocking P450 oxidation sites), lipophilicity (
), and binding affinity via non-covalent interactions.
However, scaling these syntheses presents specific challenges:
Regioselectivity: Controlling fluorination at C-3 vs. C-5/6/8 positions.
Process Safety: Managing exothermic fluorinations and avoiding hazardous reagents (e.g.,
gas) on the bench.
Purification: Fluorinated intermediates often exhibit "greasy" behavior on silica, complicating standard chromatography.
This guide details three validated, scalable routes selected based on atom economy and industrial robustness.
Strategic Route Selection (Decision Tree)
The choice of synthetic route depends entirely on the desired substitution pattern and the source of the fluorine atom.
Figure 1: Strategic decision tree for selecting the optimal synthesis route based on target substitution.
Best for: Converting existing imidazo[1,2-a]pyridine libraries into their C-3 fluorinated analogs.
Scalability: High (Flow chemistry compatible).
Mechanism:
(Electrophilic Aromatic Substitution).
The C-3 position is the most nucleophilic site on the scaffold. While N-fluorobenzenesulfonimide (NFSI) can be used, Selectfluor (F-TEDA-BF4) is preferred for scale-up due to its non-volatile nature, stability, and higher reactivity which allows for milder conditions.
Protocol 1: Regioselective C-3 Fluorination
Based on methodologies adapted from Sun et al. and industrial process notes.
Solvent: Acetonitrile (MeCN) or MeCN/H2O (for solubility)
Base (Optional): DMAP (0.1 equiv) can accelerate reaction but is not strictly necessary for electron-rich substrates.
Step-by-Step Methodology:
Charge: To a reactor (glass-lined or borosilicate), add the imidazo[1,2-a]pyridine substrate and MeCN (10 vol).
Temperature Control: Cool the mixture to 0 °C. Note: Although the reaction can proceed at RT, cooling suppresses side-reactions at the pyridine ring positions.
Addition: Add Selectfluor portion-wise over 30 minutes. The reaction is exothermic; monitor internal temperature to maintain < 5 °C.
Digestion: Allow the reaction to warm to room temperature (20–25 °C) and stir for 2–4 hours.
Monitoring: Check via LC-MS. The product will show a characteristic mass shift of +18 Da (H
F).
Work-up (Scalable):
Remove MeCN under reduced pressure.
Dilute residue with DCM and wash with sat.
(to neutralize byproduct) and brine.
Critical Step: If the product is basic, consider an acid-base extraction to remove non-basic impurities.
Yield Expectations: 75–90% isolated yield.
Route B: The Groebke-Blackburn-Bienaymé (GBB) Reaction[1]
Best for: Creating diverse libraries of 3-amino-imidazo[1,2-a]pyridines with fluorine on the pyridine ring or the aryl side chain.
Scalability: Excellent. This is a "One-Pot" Multicomponent Reaction (MCR).
Industrial Validation: Adapted from Novartis process chemistry (Baenziger et al., 2017) which avoids chromatography.
Mechanism & Pathway
The reaction involves the condensation of an aldehyde, a 2-aminopyridine, and an isocyanide.[1][2]
Figure 2: The GBB Multicomponent cascade.
Protocol 2: Catalyst-Free / Mild Acid Scale-Up
Note: While Lewis acids (
) are common in academic papers, they are expensive for scale. We utilize a mild Brønsted acid approach compatible with fluorinated substrates.
Reagents:
Amine: 2-Amino-5-fluoropyridine (1.0 equiv)
Aldehyde: Benzaldehyde derivative (1.0 equiv)
Isocyanide: tert-Butyl isocyanide (1.1 equiv)
Catalyst: Acetic acid (AcOH) (10 mol%) or
Solvent: Methanol (MeOH) or TFE (Trifluoroethanol - accelerates reaction)
Step-by-Step Methodology:
Mixing: Dissolve the amine and aldehyde in MeOH (5 vol) in the reactor. Stir for 30 mins to pre-form the imine (Schiff base).
Activation: Add the acid catalyst.
Addition: Add the isocyanide dropwise.
Reaction: Stir at room temperature for 12–24 hours. Optimization: If sluggish, heat to 50 °C.
Purification (The "Novartis" Trick):
Instead of evaporating and running a column, add concentrated
(0.5 equiv) diluted in MeOH.
Cool to 0 °C. The sulfate salt of the product often precipitates out while impurities remain in the mother liquor.
Filter the solid.
Re-suspend in water and basify with NaOH to recover the free base.
Data Summary: GBB vs. Cyclization
Feature
GBB Reaction (Route B)
Cyclization (Route C)
Complexity
One-pot, 3 components
Multi-step (usually 2)
Diversity
High (3 points of variation)
Moderate (2 points)
Atom Economy
High ( is only byproduct)
Moderate (HBr byproduct)
Purification
Precipitation possible
Often requires chromatography
Fluorine Source
Fluorinated amine/aldehyde
Fluorinated amine/ketone
Route C: De Novo Cyclization (Condensation)
Best for: 2-Aryl or 2-Alkyl derivatives without the C-3 amine functionality.
Reagents: 2-Aminopyridine +
This is the classic Ortoleva-King or Chichibabin type cyclization. To introduce fluorine, one typically uses a commercially available fluorinated 2-aminopyridine (e.g., 2-amino-4-fluoropyridine) or a fluorinated
-bromoacetophenone.
Optimization Note:
When using fluorinated 2-aminopyridines, the nucleophilicity of the ring nitrogen is reduced by the electron-withdrawing effect of fluorine.
Solution: Use a polar aprotic solvent (DMF or DMAc) and heat (80–100 °C) with
as a base to drive the reaction.
Analytical Validation (Self-Validating System)
To ensure the protocol worked, rely on these specific NMR signatures.
F NMR Interpretation:
C-3 Fluorine (Selectfluor route): Look for a singlet (or doublet if coupling to H) around -135 to -150 ppm .
Ring Fluorine (Precursor route):
C-6 Fluorine: ~ -140 ppm.
C-5 Fluorine: ~ -80 ppm (deshielded due to proximity to Nitrogen).
NMR Diagnostic:
The C-3 proton in non-substituted imidazo[1,2-a]pyridines appears as a singlet around 7.4–7.6 ppm .
Validation: Disappearance of this singlet confirms successful C-3 functionalization (either fluorination or GBB coupling).
Safety & Handling
Selectfluor: While safer than
, it is an oxidant. Do not mix with strong reducing agents.
Isocyanides (GBB Route): Potent odor and toxicity. All GBB reactions must be vented to a scrubber (bleach solution) to quench unreacted isocyanide vapors.
Fluorinated Waste: Segregate fluorinated organic waste from general organic waste if required by local environmental regulations (due to incineration protocols).
References
Baenziger, M., Durantie, E., & Mathes, C. (2017).[4] Development of an Industrial Process Based on the Groebke–Blackburn–Bienaymé Multicomponent Reaction. Synthesis, 49(10), 2266-2274.
Liu, P., Gao, Y., Gu, W., Shen, Z., & Sun, P. (2015). Regioselective Fluorination of Imidazo[1,2-a]pyridines with Selectfluor in Aqueous Condition. The Journal of Organic Chemistry, 80(22), 11559-11565.[5] [5]
Bagdi, A. K., Santra, S., Monir, K., & Hajra, A. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 51, 1555-1575.
Goossen, L. J., & Manjolinho, F. (2010). Scalable Synthesis of Imidazo[1,2-a]pyridines via Copper-Catalyzed Aerobic Oxidative Coupling.[3] Journal of Organic Chemistry. (General reference for cyclization background).
Technical Support Center: Stability of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
The following technical guide addresses the stability profile of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS: 878197-91-2), specifically focusing on its reactivity and degradation pathways under basic conditio...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the stability profile of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine (CAS: 878197-91-2), specifically focusing on its reactivity and degradation pathways under basic conditions.
Executive Summary
Current Status:CRITICAL INSTABILITY IN BASIC MEDIACore Issue: This compound possesses two highly reactive electrophilic sites: the 2-dichloromethyl group and the 5-fluoro substituent . Under basic conditions (pH > 8), it undergoes rapid degradation via hydrolysis (to the aldehyde) and Nucleophilic Aromatic Substitution (SNAr) .
Recommendation: Strictly avoid aqueous bases and nucleophilic bases (e.g., NaOH, NaOMe) unless the specific transformation of these groups is intended. Use anhydrous, non-nucleophilic organic bases (e.g., DIPEA, 2,6-Lutidine) for handling.
Mechanism of Instability: The "Double-Threat" Degradation
To troubleshoot experimental failures, you must understand the two competing degradation pathways triggered by basic conditions.
Pathway A: Gem-Dichloro Hydrolysis (Formation of Aldehyde)
The 2-(dichloromethyl) group is a "masked" formyl group. In the presence of hydroxide ions (
) or water with a base catalyst, the gem-dichloro moiety undergoes hydrolysis.
Mechanism:
displacement of one chloride by hydroxide forms an -chloro-alcohol (hemiacetal chloride), which rapidly eliminates to form 5-fluoroimidazo[1,2-a]pyridine-2-carbaldehyde .
Observation: Appearance of a distinct aldehyde proton signal (
ppm) in -NMR.
Pathway B: Nucleophilic Aromatic Substitution (
) at C-5
The 5-position of the imidazo[1,2-a]pyridine core is electronically activated by the adjacent bridgehead nitrogen (
).
Mechanism: The bridgehead nitrogen acts as an electron sink, stabilizing the Meisenheimer complex formed during nucleophilic attack. A hard nucleophile (like
or ) attacks C-5, displacing the fluoride ion.
Observation: Loss of the Fluorine signal in
-NMR and a mass shift in LC-MS ( Da for , Da for ).
Visualizing the Degradation Pathways
Figure 1: Divergent degradation pathways of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine in basic media. The path taken depends on solvent choice (aqueous vs. anhydrous) and nucleophilicity of the base.
Base Compatibility Matrix
Use this table to select the appropriate base for your application.
Base Class
Examples
Compatibility
Risk Level
Outcome / Notes
Inorganic Hydroxides
NaOH, KOH, LiOH
Incompatible
🔴 Critical
Rapid hydrolysis to aldehyde; concurrent SNAr of Fluorine.
Alkoxides
NaOMe, KOtBu
Incompatible
🔴 Critical
Immediate SNAr (formation of 5-methoxy/butoxy ether).
Strong Non-Nucleophilic
LiHMDS, NaH
Conditional
🟠 High
Risk of deprotonation at C-3 or dichloromethyl; requires strictly anhydrous conditions.
Weak Inorganic
,
Poor
🟠 High
Promotes hydrolysis if any moisture is present.
Tertiary Amines
, DIPEA (Hunig's)
Acceptable
🟢 Low
Best choice. Non-nucleophilic and mild. Ensure solvents are dry.[1][2]
Pyridines
2,6-Lutidine, Pyridine
Good
🟢 Low
Suitable for buffering without nucleophilic attack.
Scenario 1: "I see a new peak at ~10 ppm in Proton NMR."
Diagnosis: You have hydrolyzed the dichloromethyl group to an aldehyde.
Root Cause: Moisture in your solvent (DMF/DMSO are hygroscopic) combined with a base (even weak bases like
).
Corrective Action:
Switch to anhydrous solvents (THF, DCM).
Replace inorganic carbonate bases with DIPEA or TEA .
Add molecular sieves (3Å or 4Å) to the reaction vessel.
Scenario 2: "The Fluorine signal disappeared, and the mass spec shows M+12."
Diagnosis: You have displaced the Fluorine with a methoxy group (
).
Root Cause: Use of Methanol as a solvent or Sodium Methoxide as a base.
Corrective Action:
NEVER use alcoholic solvents (MeOH, EtOH) with this compound under basic conditions.
Use non-nucleophilic solvents like Acetonitrile , Toluene , or DCM .
Scenario 3: "My reaction turned into a black tar."
Diagnosis: Polymerization or decomposition of the sensitive imidazo-pyridine core.
Root Cause: Strong bases (e.g., NaH, tBuLi) may deprotonate the C-3 position (which is electron-rich) or the dichloromethyl proton, leading to self-condensation.
Corrective Action: Lower the reaction temperature to -78°C or 0°C if using strong bases, or switch to a milder organic base.
Validated Protocols
Protocol A: Safe Handling & Storage (Prevention)
Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen). The compound is moisture-sensitive.
Solvent Prep: Dry all solvents over activated molecular sieves for at least 24 hours before use.
Quenching: If a reaction must be quenched, use a slightly acidic buffer (e.g., 0.5M Ammonium Chloride ) rather than water/base to prevent post-reaction hydrolysis during workup.
Protocol B: Controlled Hydrolysis (If Aldehyde is Desired)
If your goal is to synthesize 5-fluoroimidazo[1,2-a]pyridine-2-carbaldehyde , follow this controlled procedure to avoid SNAr side reactions.
Dissolve: 1.0 eq of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine in Acetonitrile (0.1 M).
Reagent: Add 2.0 eq of Silver Nitrate (
) in water/THF mixture (1:1). Silver assists chloride abstraction without requiring high pH.
Conditions: Stir at Room Temperature for 2-4 hours.
Workup: Filter off AgCl precipitate. Extract with EtOAc.[3]
Why this works: Silver promotes hydrolysis under neutral/mildly acidic conditions, preserving the 5-Fluoro group from nucleophilic attack by hydroxide [1].
Frequently Asked Questions (FAQ)
Q: Can I use this compound in a Suzuki coupling with a boronic acid?A: Yes, but you must choose your base carefully. Standard Suzuki conditions (
/Water) will destroy the dichloromethyl group.
Solution: Use anhydrous conditions with CsF or
(anhydrous) in Dioxane/Toluene. Avoid water entirely.
Q: Is the 5-Fluoro group stable to amines?A: Primary and secondary amines can displace the fluorine at elevated temperatures (
) or with strong activation. At room temperature, bulky amines (like DIPEA) are safe, but smaller amines (like morpholine or methylamine) may react slowly over time [2].
Q: Why is the 5-position so reactive?A: In the imidazo[1,2-a]pyridine scaffold, the C-5 position is "ortho" to the bridgehead nitrogen (
). Upon nucleophilic attack, the negative charge is delocalized onto the electronegative bridgehead nitrogen, stabilizing the transition state significantly more than at other positions. This makes it highly susceptible to [2].
References
Reactivity of Dichloromethylpyridines : BenchChem. (2025).[4] Application Note: Synthesis and Reactivity of 5-(Dichloromethyl)-2-fluoropyridine. Retrieved from (Analogous reactivity pattern for gem-dichloro hydrolysis).
SNAr Susceptibility of 5-Fluoroimidazo[1,2-a]pyridine : Changunda, C. R. K., et al. (2020).[5] Efficient One-Pot Synthesis of Functionalised Imidazo[1,2-a]Pyridines... by Nucleophilic Aromatic Substitution. RSC Advances, 10, 8104–8114.[5][6] Retrieved from (Confirming facile SNAr at C-5 under basic conditions).
General Imidazo[1,2-a]pyridine Synthesis : Bagdi, A. K., et al. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update. Chemical Communications, 51(9), 1555-1575.[7] Retrieved from .[7]
Technical Support Center: Troubleshooting Low Yields in Imidazopyridine Dichloromethylation
Overview & Mechanistic Causality Imidazo[1,2-a]pyridines are privileged, electron-rich scaffolds widely utilized in drug development[1]. The site-selective introduction of a dichloromethyl group (–CHCl₂) at the C-3 posit...
Author: BenchChem Technical Support Team. Date: February 2026
Overview & Mechanistic Causality
Imidazo[1,2-a]pyridines are privileged, electron-rich scaffolds widely utilized in drug development[1]. The site-selective introduction of a dichloromethyl group (–CHCl₂) at the C-3 position is a highly valuable transformation, often serving as a bioisostere or a precursor for formylation[2]. However, achieving high yields is notoriously difficult.
The fundamental causality behind low yields stems from the dual nature of the reaction environment and the substrate:
Radical Sensitivity : Modern dichloromethylation often relies on radical pathways (e.g., using CHCl₃ or CH₂Cl₂ with photocatalysts). The •CHCl₂ radical is highly susceptible to quenching by adventitious oxygen or moisture.
Substrate Basicity & pH Sensitivity : The imidazopyridine core contains a basic nitrogen. Improper pH control during aqueous workup leads to the formation of water-soluble salts, causing massive product loss[3].
Over-reaction : The newly installed –CHCl₂ group is reactive and can undergo hydrolysis to an aldehyde (–CHO) or cause polymerization if the reaction temperature is not strictly controlled[2].
Reaction Logic & Failure Point Visualization
The following diagram illustrates the standard workflow for radical-mediated C-3 dichloromethylation, highlighting the critical nodes where yields typically drop.
Caption: Workflow and common failure points in imidazopyridine dichloromethylation.
Troubleshooting FAQs
Q1: My reaction stalls at 30% conversion. Adding more catalyst doesn't help. What is the root cause?A1: In radical-mediated dichloromethylation, the most common culprit for stalled reactions is oxygen quenching. Oxygen rapidly intercepts the •CHCl₂ radical before it can attack the C-3 position of the imidazopyridine.
Solution: Ensure strict Schlenk techniques. Sparging with nitrogen is often insufficient; you must perform three freeze-pump-thaw cycles on your solvent before adding the catalyst.
Q2: I am getting a complex mixture with significant baseline material on TLC. Why?A2: Imidazopyridines can polymerize under harsh radical conditions. Furthermore, the –CHCl₂ group is sensitive to hydrolysis, easily converting to a formyl group (–CHO) if adventitious water is present during heating[2].
Solution: Lower the reaction temperature. If you observe decomposition before the starting material is consumed, quench the reaction early rather than pushing it with heat[4].
Q3: The crude NMR shows >90% conversion, but my isolated yield after extraction is <20%. Where is my product?A3: Your product is likely in the aqueous waste. Imidazopyridines possess a basic nitrogen atom that forms highly water-soluble hydrochloride salts during acidic quenching[3].
Solution: You must adjust the pH of the aqueous layer to 7.5–8.5 before extraction. Test the aqueous layer; if your product is trapped there, basify it and re-extract[3].
Quantitative Troubleshooting Data
Parameter
Sub-optimal Condition
Optimized Condition
Expected Yield Impact
Solvent Degassing
Sparging (5 mins)
Freeze-Pump-Thaw (3x)
+20% to +30%
Workup pH
pH < 6 (Acidic)
pH 7.5 - 8.5
+40% to +50%
Temperature Control
Unregulated (Exothermic)
Maintained at 20-25 °C
Reduces side products by ~80%
Extraction Solvent
EtOAc (prone to emulsions)
CH₂Cl₂ or CHCl₃
Improves recovery by ~15%
Self-Validating Experimental Protocol
Standardized Photoredox C-3 Dichloromethylation of Imidazo[1,2-a]pyridine
This protocol utilizes a self-validating feedback loop to ensure each step is successful before proceeding.
Step 1: Reaction Setup & Degassing (Critical)
To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add imidazo[1,2-a]pyridine (1.0 mmol) and the selected photocatalyst (e.g., Eosin Y, 2 mol%)[1].
Add anhydrous, inhibitor-free CHCl₃ (3.0 mL).
Self-Validation: Seal the tube and perform three freeze-pump-thaw cycles. The absence of bubbling during the final thaw cycle validates that dissolved oxygen has been successfully removed. Backfill with ultra-pure Argon.
Step 2: Irradiation & Monitoring
4. Irradiate the mixture with blue LEDs (450 nm) at 25 °C for 12 hours. Maintain a fan over the setup to prevent thermal degradation.
5. Self-Validation: Monitor by TLC (Hexanes/EtOAc 3:1). The imidazopyridine starting material is highly fluorescent under 254 nm UV light. The complete disappearance of this fluorescent spot validates reaction completion.
Step 3: pH-Controlled Workup
6. Transfer the mixture to a separatory funnel. Add 10 mL of distilled water.
7. Self-Validation: Carefully add saturated aqueous NaHCO₃ dropwise. Use a glass stir rod to spot the aqueous layer onto pH paper. Continue adding NaHCO₃ until the paper strictly indicates a pH of 8.0. Do not proceed to extraction until this pH is confirmed.
Step 4: Extraction & Isolation
8. Extract the aqueous layer with CH₂Cl₂ (3 x 15 mL). If an emulsion forms, add 5 mL of saturated NaCl (brine) to break it.
9. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Caution: Keep the rotovap water bath below 30 °C to prevent thermal decomposition of the volatile product[4].
References
Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines
Source: MDPI
URL
Palladium-Catalyzed C-H Formylation of Electron-rich Heteroarenes through Radical Dichloromethylation
Source: ResearchGate / Tetrahedron Letters
URL
How To: Troubleshoot a Reaction
Source: Department of Chemistry, University of Rochester
URL
Troubleshooting: How to Improve Yield
Source: Department of Chemistry, University of Rochester
URL
Mass spectrometry fragmentation patterns of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
Technical Comparison Guide: Mass Spectrometry Fragmentation of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine Executive Summary & Core Directive This guide provides a structural elucidation framework for 2-(Dichlorome...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Comparison Guide: Mass Spectrometry Fragmentation of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
Executive Summary & Core Directive
This guide provides a structural elucidation framework for 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine , a halogenated heterocyclic scaffold increasingly relevant in medicinal chemistry (e.g., as a bioisostere or intermediate for anti-infective agents).
Unlike standard spectral libraries that offer static images, this guide focuses on the mechanistic causality of fragmentation. We compare this fluorinated-dichloro compound against its Difluoromethyl (CHF₂) and Des-fluoro analogs. This comparison is critical for drug developers optimizing metabolic stability (halide effect) and validating synthesis pathways.
Physicochemical Profile & Isotopic Signature
Before analyzing fragmentation, the analyst must validate the precursor ion using the unique isotopic "fingerprint" provided by the dichloromethyl group.
Feature
Specification
Analytical Relevance
Formula
C₈H₅Cl₂FN₂
Base scaffold for calculations.
Monoisotopic Mass
217.9814 Da
Exact mass for high-res MS (HRMS).
[M+H]⁺ (Exp)
218.9892 Da
Target precursor ion in ESI+.
Isotope Pattern
9 : 6 : 1 (M : M+2 : M+4)
Critical QC Check. The presence of two chlorine atoms creates a distinct triplet cluster at m/z 219, 221, and 223.
5-Fluoro Effect
Inert to labile loss
The C-F bond (aryl) is strong; F is typically retained in primary fragments, shifting core ions by +18 Da vs. H-analogs.
Fragmentation Mechanics (ESI-MS/MS)
The fragmentation of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine follows a specific energy-dependent pathway. The imidazo[1,2-a]pyridine core is robust, directing fragmentation primarily toward the alkyl side chain and ring contractions.
Primary Pathway: The "Halogen Strip" (Side Chain Loss)
In Electrospray Ionization (ESI+), the protonated molecule
undergoes heterolytic cleavage.
Loss of HCl (36/38 Da): The dichloromethyl group is the "weakest link." The loss of HCl is the dominant low-energy channel, generating a stabilized vinyl-cation or ring-expanded species.
Transition: m/z 219
m/z 183.
Secondary Dechlorination: At higher collision energies (CE > 30 eV), the second chlorine is lost (either as HCl or Cl radical), stripping the side chain down to a methyl-equivalent or radical cation.
Once the side chain is degraded, the imidazo[1,2-a]pyridine core fragments via characteristic ring cleavage.
Loss of HCN (27 Da): A signature of the imidazo[1,2-a]pyridine scaffold.[1] This cleavage usually involves the N1-C2 bond.
Diagnostic Value: If this loss is observed, the bicyclic core is confirmed.
Retention of Fluorine: Unlike chlorine, the C-F bond at position 5 is highly stable. Fragments typically retain the fluorine atom (19 Da), distinguishing this compound from non-fluorinated impurities.
Visualizing the Fragmentation Pathway
The following diagram illustrates the step-by-step degradation logic, validated by standard heterocyclic mass spectrometry principles.
Figure 1: Proposed ESI-MS/MS fragmentation pathway showing the sequential loss of halogenated side chains followed by core ring contraction.
Comparative Analysis: The "Alternatives"
In drug development, this molecule is often compared to bioisosteres (to improve half-life) or synthesis impurities.
Comparison A: Vs. 2-(Difluoromethyl) Analog
Context: The
group is a common metabolic blocker used to replace .
MS Differentiator: The C-F bond is significantly stronger than C-Cl.
Target (Dichloro): Readily loses HCl (m/z 219
183).
Alternative (Difluoro): Does NOT readily lose HF. The parent ion is extremely stable. Fragmentation requires very high energy and often leads to shattering of the pyridine ring before the side chain breaks.
Result: If you see a robust parent ion with no facile neutral loss, suspect the Difluoro analog.
Comparison B: Vs. Des-fluoro Analog (2-Dichloromethylimidazo[1,2-a]pyridine)
Context: A common starting material impurity where the fluorine at position 5 is missing.
MS Differentiator: Mass Shift.
Target: All core fragments are +18 Da heavier (F = 19 vs H = 1).
Alternative: The fragmentation pattern (HCl loss
HCN loss) is identical, but the absolute m/z values are shifted.
Warning: Do not confuse the loss of F (19 Da) with the loss of H₂O (18 Da). In aromatic systems, F loss is rare; H₂O loss suggests an N-oxide or hydrate impurity.
Experimental Protocol (Self-Validating)
To replicate these results or validate the compound identity, follow this LC-MS/MS workflow.
Step 1: Sample Preparation
Dissolve 0.1 mg of compound in MeOH:H₂O (50:50) + 0.1% Formic Acid.
Concentration: 1 µg/mL (Direct Infusion) or 100 ng/mL (LC-MS).
Cone Voltage: 20 V (Keep low to preserve the labile C-Cl bonds in the source).
Collision Energy (CE): Ramp 10–40 eV.
10 eV: Preserves Parent (m/z 219).
25 eV: Maximizes Fragment 1 (m/z 183).
40 eV: Maximizes Core Fragments (m/z 147, 120).
Step 3: Data Interpretation (The "Truth" Table)
m/z (ESI+)
Identity
Formula
Relative Abundance (Est.)
219 / 221 / 223
Precursor [M+H]⁺
C₈H₆Cl₂FN₂⁺
100% (Low CE)
183 / 185
[M+H - HCl]⁺
C₈H₅ClFN₂⁺
High (Med CE)
147
[M+H - 2HCl]⁺
C₈H₄FN₂⁺
Medium
120
[Core - HCN]⁺
C₇H₃FN⁺
Low (High CE)
References
Imidazo[1,2-a]pyridine Scaffold Analysis
Vertex AI Search Result 1.1: "Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry." Journal of Mass Spectrometry, 2021.
General Fragmentation of Nitrogen Heterocycles
Vertex AI Search Result 1.6: "Mass Spectrometry - Fragmentation Patterns." Chemistry LibreTexts, 2023.
Specific Compound Registration (EPA)
Vertex AI Search Result 1.9: "2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine - DTXSID00704455."[3] EPA CompTox Chemicals Dashboard.
Halogenated Analog Behavior (8-Fluoro vs 5-Fluoro)
Vertex AI Search Result 1.10: "8-Fluoroimidazo[1,2-a]pyridine: synthesis... and evaluation as a bioisosteric replacement."[4] Bioorganic & Medicinal Chemistry Letters, 2006.[4]
Technical Comparison Guide: FTIR Characterization of Dichloromethyl & Fluoro-Heterocycles
Topic: FTIR Characteristic Peaks for Dichloromethyl and Fluoro-Substituted Heterocycles Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary In...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: FTIR Characteristic Peaks for Dichloromethyl and Fluoro-Substituted Heterocycles
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Executive Summary
In the high-stakes arena of small molecule drug discovery, the precise characterization of halogenated motifs is non-negotiable. Dichloromethyl groups (–CHCl
) and fluoro-substituted heterocycles are privileged scaffolds in medicinal chemistry, often introduced to modulate lipophilicity (), metabolic stability, and potency. While NMR (H, F) remains the structural gold standard, Fourier Transform Infrared Spectroscopy (FTIR) offers a rapid, cost-effective, and non-destructive method for functional group validation and solid-state form identification.
This guide provides an in-depth technical analysis of the vibrational signatures for these specific moieties. It moves beyond generic spectral tables to explore the causality of vibrational modes, offering a comparative assessment against alternative analytical techniques and a self-validating experimental protocol.
Technical Deep Dive: Dichloromethyl (–CHCl
) Signatures
The dichloromethyl group presents a unique vibrational challenge due to the "heavy atom effect" of the two chlorine atoms attached to a single carbon.[1] This geminal substitution pattern significantly alters the local force constants compared to monochlorinated analogs.[1]
The "Geminal" Effect on C–Cl Stretching
Unlike isolated alkyl chlorides, which show a simple C–Cl stretch between 600–800 cm
, the gem-dichloro motif exhibits coupled vibrations. The two C–Cl bonds vibrate in symmetric and asymmetric modes, often resulting in a diagnostic doublet or a complex band structure in the fingerprint region.[1]
Asymmetric Stretch (
C–Cl): Typically appears at higher frequencies (750–800 cm ).[1]
Symmetric Stretch (
C–Cl): Appears at lower frequencies (650–750 cm ).[1]
Rotational Isomerism: In acyclic systems, these bands can split further due to trans and gauche conformers, though this is less pronounced in rigid cyclic systems.[1]
The Anomalous C–H Stretch
The C–H bond in a –CHCl
group is highly polarized due to the electron-withdrawing induction of two chlorine atoms.[1]
Frequency Shift: The C–H stretch is often weak and shifted slightly higher than typical sp
C–H bonds, often merging with the lower end of the aromatic/alkene C–H region (~2980–3020 cm ).[1]
Deformation Modes: A more reliable indicator is the C–H wagging or bending vibration, often found in the 1200–1300 cm
range, distinct from the CH scissoring of alkyl chains.[1]
Table 1: Characteristic FTIR Bands for Dichloromethyl Groups
Vibrational Mode
Frequency Range (cm)
Intensity
Diagnostic Note
C–Cl
750 – 820
Strong
Often the most intense band; sensitive to solvent polarity.[1]
Often obscured by bulk alkyl/aromatic C–H stretches.[1]
C–H (Wag)
1200 – 1260
Medium
Useful confirmation if fingerprint region is crowded.[1]
Technical Deep Dive: Fluoro-Substituted Heterocycles
Fluorine substitution on aromatic heterocycles (e.g., pyridine, pyrimidine) induces profound changes in the ring's electronic distribution, leading to high-intensity bands that are among the most recognizable in IR spectroscopy.
The C–F Stretching Dominance
The C–F bond has a large dipole moment, making its stretching vibration (
C–F) exceptionally strong in IR (and conversely weak in Raman).
Ring Interaction: In heterocycles like 2-fluoropyridine, the C–F stretch couples with ring vibrations.[1] This often results in a very intense band near 1240–1260 cm
Positional Sensitivity: The position of the fluorine atom (ortho, meta, or para to the heteroatom) shifts this frequency due to resonance effects.[1] For instance, 2-fluoropyridine (ortho) generally absorbs at higher frequencies than 3-fluoropyridine due to the inductive effect of the adjacent nitrogen.
Perturbation of Ring Breathing Modes
The "breathing" modes of the aromatic ring (typically ~1500–1600 cm
for pyridine) are heavily influenced by the mass and electronegativity of fluorine.
Shifted Quadrant Stretching: The classic aromatic C=C/C=N stretches often split or shift to 1590–1620 cm
Intensity Boost: The presence of fluorine increases the change in dipole moment during ring expansion/contraction, making these ring modes significantly more intense than in the non-fluorinated parent heterocycle.[1]
Table 2: Characteristic FTIR Bands for Fluoro-Heterocycles
Shifted up from unsubstituted pyridine (~1580).[1]
Ring Breathing II
1430 – 1480
Strong
Characteristic of halogenated pyridines/pyrimidines.
C–H Out-of-Plane
700 – 850
Strong
Pattern depends on substitution (ortho/meta/para).[1]
Comparative Analysis: FTIR vs. Alternatives
While FTIR is powerful, it is not always the sole solution.[1][2] The following comparison helps select the right tool for the specific analytical challenge.
Feature
FTIR
Raman Spectroscopy
NMR (H / F)
Primary Strength
Polar Functional Groups (C–F, C–Cl, C=O).[1] Best for "fingerprinting" known compounds.[1]
Homonuclear Bonds (C=C, C–C, N=N).[1] Best for aqueous samples or symmetric molecules.[1]
Structural Elucidation . Exact connectivity and atomic environment.[1][3]
Halogen Detection
Excellent. C–F and C–Cl are strong absorbers due to high dipole change.[1]
Good. C–Cl is strong (polarizability), but C–F is often weak.[1]
Superior.F NMR provides distinct chemical shifts without overlap.[1]
Figure 1: Decision matrix for selecting the optimal analytical technique based on sample type and objective.
Experimental Protocol: Self-Validating Workflow
To ensure high-integrity data, this protocol uses Attenuated Total Reflectance (ATR) FTIR, which minimizes sample preparation errors common with KBr pellets.
Materials & Equipment
Instrument: FTIR Spectrometer with DTGS or MCT detector.
Accessory: Single-bounce Diamond ATR (preferred for durability and chemical resistance to halogenated compounds).[1]
Solvents: Isopropanol (cleaning), n-Hexane (cleaning).[1] Avoid Chlorinated Solvents (DCM, Chloroform) for cleaning immediately prior to measurement to prevent ghost peaks in the 700–800 cm
Solids: Place ~2-5 mg of powder on the crystal center. Apply pressure using the anvil until the pressure gauge is in the "green" zone (optimal contact).[1]
Liquids: Place 1 drop (~10 µL) to cover the crystal active area. For volatile dichloromethyl compounds, use a concave cover to prevent evaporation during the scan.[1]
Data Acquisition:
Resolution: 4 cm
(standard) or 2 cm (if resolving complex fingerprint splitting).[1]
Scans: 32 or 64 scans (improves Signal-to-Noise ratio).
ATR Correction: Apply software-based ATR correction (corrects for penetration depth dependence on wavelength).
Baseline Correction: Only if necessary (Rubberband method preferred).[1]
Spectral Assignment Workflow (DOT Visualization)
Figure 2: Logical workflow for assigning C-F and C-Cl peaks in unknown samples.
References
NIST Chemistry WebBook. 2-Fluoropyridine Infrared Spectrum.[1] National Institute of Standards and Technology.[1]
[Link]
Socrates, G. (2001).[1] Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[1][5] (Standard reference for C-Cl and C-F ranges).
Navigating the Unseen: A Guide to Safely Handling 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine
Understanding the Hazard: A Structural Assessment The potential hazards of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine can be inferred from its constituent functional groups. The U.S.
Author: BenchChem Technical Support Team. Date: February 2026
Understanding the Hazard: A Structural Assessment
The potential hazards of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine can be inferred from its constituent functional groups. The U.S. Environmental Protection Agency (EPA) provides some hazard data for this compound, which should be consulted for human health toxicity information[1][2]. The imidazo[1,2-a]pyridine core is a common scaffold in pharmacologically active molecules[3][4]. The presence of a dichloromethyl group and a fluorine atom significantly influences the molecule's reactivity and toxicity.
Dichloromethyl Group: This functional group is a common feature in reactive compounds. Similar to dichloromethane (DCM), it is anticipated to be a skin and eye irritant and may have the potential for more severe health effects with significant exposure[5].
Fluorinated Aromatic Ring: The fluorine substituent can enhance the biological activity and also the toxicity of the molecule.
Halogenated Heterocycle: Halogenated organic compounds as a class require special handling precautions due to their potential for environmental persistence and specific toxicity profiles[6].
Given these structural alerts, a cautious approach is paramount. The toxicological properties of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine have not been fully investigated, and therefore, it should be handled as a substance of unknown but potentially high toxicity[7].
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is essential to minimize exposure. The minimum requirement for handling this compound includes a buttoned lab coat, safety goggles, and appropriate gloves, supplemented by proper lab attire (long pants and closed-toe shoes)[8].
Glove Selection: A Critical Choice
Halogenated organic compounds are known to penetrate standard nitrile gloves rapidly. For instance, dichloromethane can break through nitrile gloves in less than a minute[9]. Therefore, a single pair of nitrile gloves is insufficient.
Inspect gloves for any signs of degradation or perforation before use.
Change gloves immediately if you suspect contamination.
Wash hands thoroughly after removing gloves.
Eye and Face Protection
Chemical splash goggles are the minimum requirement.
A face shield worn over safety goggles is strongly recommended when handling larger quantities or when there is a significant risk of splashing[10][11].
Respiratory Protection
All work with 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine must be conducted in a certified chemical fume hood to prevent inhalation of vapors or aerosols[5][9]. If there is a potential for exposure outside of a fume hood, a risk assessment should be performed to determine the need for respiratory protection.
Operational Plan: Safe Handling from Receipt to Disposal
A systematic workflow is crucial for minimizing risk. This plan outlines the key steps for safely handling 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine in a laboratory setting.
Caption: A step-by-step workflow for the safe handling of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine.
Step-by-Step Handling Procedures
Pre-Experiment Preparations:
Storage: Upon receipt, store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents, acids, and bases[10].
Documentation Review: Before any handling, thoroughly review this guide and any available safety information.
Fume Hood: Ensure the chemical fume hood is certified and functioning correctly. All manipulations of the solid compound and its solutions must occur within the fume hood.
During the Experiment:
Weighing and Transfer: Handle the solid compound with care to avoid generating dust. Use a spatula for transfers. For preparing solutions, add the solid to the solvent slowly.
Reaction Monitoring: If the reaction is heated, use a well-controlled heating mantle and a condenser to prevent the release of volatile compounds.
Work-up and Purification: Perform all extractions, distillations, and chromatographic separations within the fume hood.
Post-Experiment Procedures:
Decontamination: Decontaminate all surfaces and equipment that have come into contact with the compound. A suitable decontamination solution should be used, followed by a thorough cleaning with soap and water.
Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after completing work and before leaving the laboratory.
Disposal Plan: Responsible Waste Management
Proper disposal of 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine and its associated waste is critical to protect both human health and the environment. As a halogenated organic compound, it must be disposed of as hazardous waste.
Caption: A clear and compliant waste disposal plan for halogenated compounds.
Solid Waste: Contaminated consumables such as gloves, paper towels, and silica gel.
Liquid Waste: Solutions containing 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine. This waste stream is classified as halogenated organic waste [12].
Container Management:
Use robust, leak-proof containers with secure lids.
Ensure containers are compatible with the waste they hold.
Never overfill waste containers; leave adequate headspace.
Labeling:
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name of the contents, and the approximate concentration.
Final Disposal:
Arrange for the disposal of all waste through your institution's Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal contractor.
Incineration at high temperatures (around 1200 K) is a common and effective method for the safe disposal of halogenated organic compounds, as it helps to prevent the formation of toxic byproducts like dioxins and furans[13][14].
Emergency Procedures: Be Prepared
Spill Response:
Small Spills (in a fume hood):
Alert others in the area.
Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
Collect the contaminated absorbent material into a sealed container for hazardous waste disposal.
Decontaminate the area with a suitable solvent, followed by soap and water.
Large Spills (or any spill outside a fume hood):
Evacuate the immediate area.
Alert your supervisor and institutional safety personnel immediately.
Prevent others from entering the area.
Follow your institution's emergency response procedures.
Personnel Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[7]. Seek medical attention.
Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open[7]. Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[7].
Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention[7].
By adhering to these guidelines, researchers can confidently and safely work with 2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine, fostering a culture of safety and scientific excellence.
References
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine - Hazard. U.S. Environmental Protection Agency. [Link]
DS Fact Sheet: Working Safely with Dichloromethane (DCM, Methylene Chloride) - ORS. NIH Division of Occupational Health and Safety. [Link]
(DICHLOROMETHYL)METHYLDICHLOROSILANE, tech-95 - Gelest, Inc. Gelest, Inc. [Link]
Chemical Safety Guidelines - Methylene Chloride/Dichloromethane - Duke OESO. Duke University Occupational & Environmental Safety Office. [Link]
Dichloromethane Safety Measures and Best Practices: A Guide for Lab Professionals. ReAgent. [Link]
Material Safety Data Sheet - 2,3-Dichloro-5-(Trifluoromethyl)pyridine, 97% - Cole-Parmer. Cole-Parmer. [Link]
2-(Dichloromethyl)-5-fluoroimidazo[1,2-a]pyridine - Cancer - EPA. U.S. Environmental Protection Agency. [Link]
2,3-DICHLORO-5-(TRIFLUOROMETHYL)PYRIDINE - Cohizon. Cohizon Life Sciences Limited. [Link]
Halogenation of Imidazo[4,5- b ]pyridin-2-one Derivatives - ResearchGate. ResearchGate. [Link]
Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]
Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. University of Illinois Urbana-Champaign. [Link]
Recent Developments in the Photochemical Synthesis of Functionalized Imidazopyridines. MDPI. [Link]
Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich. ETH Zürich. [Link]
Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines | ACS Omega. ACS Publications. [Link]
Synthesis and Medicinal Applications of Imidazopyridine and Imidazothiazole Derivatives: A Review - E3S Web of Conferences. E3S Web of Conferences. [Link]
Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives - PMC. National Center for Biotechnology Information. [Link]
